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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509 Get Quote

Cost-Benefit Analysis: N-Butylbenzylamine in
Industrial Processes
In the competitive landscape of industrial chemical synthesis, the selection of appropriate

reagents is a critical factor influencing process efficiency, cost-effectiveness, and environmental

impact. N-Butylbenzylamine, a secondary amine, serves as a versatile intermediate and

catalyst in various applications, including the synthesis of pharmaceuticals and agrochemicals,

as a corrosion inhibitor, and as a catalyst in polymerization. This guide provides a

comprehensive cost-benefit analysis of utilizing N-Butylbenzylamine in industrial processes,

comparing its performance and economic implications against common alternatives such as

benzylamine, dibenzylamine, and n-butylamine.

Executive Summary
N-Butylbenzylamine offers a unique combination of steric hindrance and nucleophilicity that

can be advantageous in specific industrial applications. Its primary benefits lie in its potential to

improve selectivity and reduce the formation of byproducts in certain chemical reactions.

However, its higher cost compared to simpler amines like benzylamine and n-butylamine

necessitates a careful evaluation of its performance benefits against the increased raw material

expenditure. This analysis focuses on two key application areas: its role as a chemical

intermediate in synthesis and its function as a corrosion inhibitor.
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The economic viability of employing N-Butylbenzylamine is heavily dependent on its market

price, which is influenced by the cost of its precursors, primarily benzylamine and n-butylamine.

While exact industrial-scale pricing is subject to market fluctuations and supplier negotiations, a

comparative cost structure can be established based on available data.

Compound
Molecular Weight (
g/mol )

Typical Industrial
Price (USD/MT)

Relative Cost
Factor (approx.)

n-Butylamine 73.14 $6,338 - $6,766[1] 1.9 - 2.1

Benzylamine 107.15 $3,203[2] 1.0

N-Butylbenzylamine 163.26 Estimated >$10,000 >3.1

Dibenzylamine 197.28

Lab-scale pricing

suggests a significant

premium over

benzylamine.

Higher than

Benzylamine

Note: The industrial price for N-Butylbenzylamine is not readily available and is estimated to

be significantly higher than its precursors due to additional synthesis and purification costs. The

price listed is a conservative estimate for the purpose of this analysis.

Performance Comparison as a Chemical
Intermediate
N-Butylbenzylamine is utilized as a building block in the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical industries.[3][4] The choice

between N-Butylbenzylamine and its alternatives often depends on the desired level of N-

alkylation and the need to control side reactions.

A common industrial synthesis route for N-substituted benzylamines is reductive amination.

The following diagram illustrates a generalized workflow for the synthesis of N-
Butylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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